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Compound of Interest

Compound Name: Freselestat

Cat. No.: B1674156 Get Quote

Essential Safety and Handling Guide for Freselestat
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Freselestat. Adherence to these procedures is vital

for ensuring personal safety and environmental protection.

Hazard Identification and Classification
Freselestat is classified with the following hazards.[1] This information is critical for

understanding the potential risks associated with its handling.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Freselestat to
minimize exposure risk.
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PPE Category Specification Rationale

Hand Protection
Double gloves (nitrile or

neoprene recommended).[2]

To protect against skin contact

and absorption. Change

gloves immediately if

contamination is suspected.[2]

Eye Protection
Safety goggles with side-

shields.[1]

To protect eyes from dust and

potential splashes.

Body Protection Lab coat.[2]
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

with appropriate exhaust

ventilation (e.g., fume hood) to

avoid dust and aerosol

formation.[1]

To prevent inhalation of

Freselestat particles.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling Freselestat from receipt to disposal is essential for safety

and research integrity.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Freselestat in a tightly sealed container in a cool, well-ventilated area.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Keep away from direct sunlight and sources of ignition.[1]

2. Preparation and Use:

All handling of Freselestat powder should be conducted in a designated area, such as a

chemical fume hood, to control dust and aerosol generation.[1]
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Before handling, ensure all required PPE is correctly worn.

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the compound.[1]

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting cleanup.

Collect the spillage carefully, avoiding dust generation.[1]

Place the spilled material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area thoroughly.

Disposal Plan: Step-by-Step Procedures
Due to its high toxicity to aquatic life, Freselestat and its containers must be disposed of as

hazardous waste.

1. Waste Segregation and Collection:

All materials contaminated with Freselestat, including unused product, empty containers,

and contaminated PPE, must be collected as hazardous waste.

Solid waste (e.g., contaminated gloves, wipes) should be placed in a clearly labeled, sealed

hazardous waste container.

Liquid waste containing Freselestat should be collected in a separate, sealed, and labeled

hazardous waste container.

Do not dispose of Freselestat or its containers in the regular trash or down the drain.[3] This

is to prevent release into the environment, where it can harm aquatic ecosystems.[3]

2. Container Disposal:
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Empty containers that once held Freselestat are also considered hazardous waste and must

be disposed of accordingly.

These containers should be collected for pickup by a licensed hazardous waste disposal

service.

3. Final Disposal:

Arrange for the disposal of all Freselestat waste through an approved and licensed

hazardous waste disposal company.[3]

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.[4]

Visual Workflow for Handling and Disposal of
Freselestat
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Freselestat in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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